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Compound of Interest

Compound Name: TINUVIN-1130

CAS No.: 84268-33-7

Cat. No.: B1220908

Get Quote

For Immediate Release

This guide provides a comprehensive analysis of TINUVIN-1130, a hydroxyphenyl-

benzotriazole class UV absorber, and compares its performance and stability with alternative

UV absorbers. The following data and experimental protocols are intended for researchers,

scientists, and drug development professionals to facilitate informed decisions in product

formulation and development.

Executive Summary
TINUVIN-1130 is a versatile liquid UV absorber with excellent spectral coverage in the UV-A

and UV-B regions, making it a suitable candidate for protecting light-sensitive materials.[1][2][3]

Spectroscopic analysis confirms its strong UV absorption characteristics. When compared to

other benzotriazole UV absorbers, such as TINUVIN-328 and TINUVIN-384-2, TINUVIN-1130
demonstrates competitive performance in terms of UV protection and stability. This guide

presents a detailed comparison of their spectroscopic properties and performance in

accelerated weathering tests.
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Comparative Spectroscopic and Performance Data
The following tables summarize the key performance indicators for TINUVIN-1130 and its

alternatives, TINUVIN-328 and TINUVIN-384-2.

Table 1: UV-Visible Spectroscopic Properties

UV Absorber
Chemical
Class

UV Absorption
Maxima (λmax)

Molar
Extinction
Coefficient (ε)

Key UV
Absorption
Range

TINUVIN-1130
Hydroxyphenyl-

benzotriazole
Broad absorption

Not specified in

available

literature

UV-A and UV-

B[1][4]

TINUVIN-328
Hydroxyphenyl-

benzotriazole

306 nm and 347

nm[5][6]

14,760 L/mol·cm

at 347 nm (in

chloroform)[5][6]

UV-A and UV-

B[7]

TINUVIN-384-2
Hydroxyphenyl-

benzotriazole
360 nm[8]

39,000

L/mol·cm[8]

UV-A and UV-

B[8][9]

Table 2: Accelerated Weathering Performance (ASTM G154)

UV Absorber Performance Metric Results

TINUVIN-1130
Gloss Retention & Color

Stability

Performs admirably, rivaling

TINUVIN 350 and

outperforming TINUVIN 328.

[10]

TINUVIN-328
Gloss Retention & Color

Stability

Outperformed by TINUVIN-

1130.[10]

TINUVIN-384-2 Durability

High performance in

automotive and industrial

coatings.[9][11][12]
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Note: Specific quantitative data from direct comparative studies under ASTM G154 for gloss

retention and color change were not available in the public domain. The information presented

is based on qualitative comparisons and performance descriptions from technical datasheets.

Experimental Protocols
UV-Visible (UV-Vis) Spectroscopy for Presence and
Quantification
This protocol outlines the procedure for confirming the presence and determining the

concentration of TINUVIN-1130 in a coating formulation.

Methodology:

Sample Preparation:

Accurately weigh a sample of the coating containing the UV absorber.

Dissolve the sample in a suitable solvent (e.g., toluene, chloroform) to a known

concentration. Ensure the chosen solvent does not absorb in the UV region of interest

(280-400 nm).

Prepare a series of standard solutions of the pure UV absorber in the same solvent at

known concentrations.

Instrumentation:

Use a dual-beam UV-Vis spectrophotometer.

Use quartz cuvettes with a 1 cm path length.

Measurement:

Record the UV-Vis spectrum of the solvent as a baseline.

Record the UV-Vis spectra of the standard solutions and the sample solution from 280 nm

to 400 nm.
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Analysis:

Identify the characteristic absorption peaks of the UV absorber in the sample spectrum.

Construct a calibration curve by plotting the absorbance at the λmax versus the

concentration of the standard solutions.

Determine the concentration of the UV absorber in the sample solution using the

calibration curve and Beer-Lambert's law (A = εbc).

Fourier Transform Infrared (FTIR) Spectroscopy for
Stability Analysis
This protocol describes the use of FTIR-ATR spectroscopy to monitor the chemical stability and

degradation of TINUVIN-1130 within a coating matrix upon exposure to UV radiation.

Methodology:

Sample Preparation:

Cast a thin film of the coating containing TINUVIN-1130 onto an infrared-transparent

substrate (e.g., KBr, ZnSe).

Obtain an initial FTIR spectrum of the uncured/unexposed film.

Exposure:

Subject the coated substrate to accelerated weathering conditions as per ASTM G154

(e.g., cycles of UV-A or UV-B radiation and moisture).

Instrumentation:

Use an FTIR spectrometer equipped with an Attenuated Total Reflectance (ATR)

accessory.

Measurement:
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At regular intervals during the weathering process, record the FTIR-ATR spectrum of the

coating surface.

Analysis:

Monitor changes in the characteristic infrared absorption bands of the benzotriazole

structure and the surrounding polymer matrix.

Look for the appearance of new peaks (e.g., carbonyl groups) or a decrease in the

intensity of existing peaks associated with the UV absorber, which would indicate

degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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